Cas no 1090517-35-3 ((2-Ethyl-1-piperidinyl)[2-(methylthio)-3-pyridinyl]methanone)

• Product Name: (2-Ethyl-1-piperidinyl)[2-(methylthio)-3-pyridinyl]methanone
• CAS No: 1090517-35-3
• MF: C₁₄H₂₀N₂OS
• MW: 264.386402130127
• CID: 5444752
• PubChem ID: 42915189
• Update Time: 2025-08-04

(2-Ethyl-1-piperidinyl)[2-(methylthio)-3-pyridinyl]methanone Chemical and Physical Properties

Names and Identifiers

• 1090517-35-3
• Z54082544
• AKOS034439034
• EN300-26586578
• 3-(2-ETHYLPIPERIDINE-1-CARBONYL)-2-(METHYLSULFANYL)PYRIDINE
• (2-ethylpiperidin-1-yl)-(2-methylsulfanylpyridin-3-yl)methanone
• (2-Ethyl-1-piperidinyl)[2-(methylthio)-3-pyridinyl]methanone

• Inchi： 1S/C14H20N2OS/c1-3-11-7-4-5-10-16(11)14(17)12-8-6-9-15-13(12)18-2/h6,8-9,11H,3-5,7,10H2,1-2H3
• InChI Key： UPIFUUMPEWFBEI-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1CC)(C1=CC=CN=C1SC)=O

Computed Properties

• Exact Mass: 264.12963444g/mol
• Monoisotopic Mass: 264.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 420.7±30.0 °C(Predicted)
• pka: 2.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives